N-[2-(1H-imidazol-1-yl)ethyl]-2-(1-isopropyl-3-oxo-2-piperazinyl)acetamide

• IUPAC Name: N-(2-imidazol-1-ylethyl)-2-(3-oxo-1-propan-2-ylpiperazin-2-yl)acetamide
• InChI: InChI=1S/C14H23N5O2/c1-11(2)19-8-5-17-14(21)12(19)9-13(20)16-4-7-18-6-3-15-10-18/h3,6,10-12H,4-5,7-9H2,1-2H3,(H,16,20)(H,17,21)
• InChI Key: LZCIMQWWZVJACZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCNC(=O)C1CC(=O)NCCN2C=CN=C2
• Molecular Formula: C14H23N5O2
• Molecular Weight: 293.36 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole compounds can be synthesized by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride. The alcohols were convertible into the carbonyl compounds via the corresponding quaternary salts.

Molecular Structure Analysis

The stable (1-methyl-1H-imidazol-2-yl) methanol system, R-C (OH) -C=N-CH=CH-NCH3, can be regarded as a masked form of the carbonyl group as well as a synthon of the group.

Chemical Reactions Analysis

The alcohols were convertible into the carbonyl compounds via the corresponding quaternary salts. The stable (1-methyl-1H-imidazol-2-yl) methanol system, R-C (OH) -C=N-CH=CH-NCH3, can be regarded as a masked form of the carbonyl group as well as a synthon of the group.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Safety and Hazards

Imidazole compounds can cause skin irritation and serious eye irritation. Therefore, it’s important to wear protective gloves and eye protection when handling these compounds.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This indicates the potential for future research and development in this area.